5-hydrazinyl-4H-1,2,4-triazol-3-amine dihydrochloride

• IUPAC Name: 3-hydrazinyl-1H-1,2,4-triazol-5-amine;dihydrochloride
• InChI: InChI=1S/C2H6N6.2ClH/c3-1-5-2(6-4)8-7-1;;/h4H2,(H4,3,5,6,7,8);2*1H
• InChI Key: RBUQZODQUKBSSJ-UHFFFAOYSA-N
• Canonical SMILES: C1(=NC(=NN1)NN)N.Cl.Cl
• Molecular Formula: C2H8Cl2N6
• Molecular Weight: 187.03 g/mol
• CAS No.: 61033-37-2

Description

5-hydrazinyl-4H-1,2,4-triazol-3-amine dihydrochloride is a useful research compound. Its molecular formula is C2H8Cl2N6 and its molecular weight is 187.03. The purity is usually 95%.
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Scientific Research Applications

Triazole Derivatives in Medicinal Chemistry

Triazole derivatives, including 5-hydrazinyl-4H-1,2,4-triazol-3-amine dihydrochloride, exhibit a wide range of biological activities due to their structural versatility. These compounds have been studied for their potential in treating a myriad of diseases, leveraging their antibacterial, antifungal, antitumoral, and antiviral properties. Triazoles serve as a critical scaffold in medicinal chemistry, contributing to the development of new therapeutic agents with improved efficacy and selectivity (Aggarwal & Sumran, 2020).

Triazoles in Agriculture

In the agricultural sector, triazole derivatives have been utilized as raw materials for the synthesis of pesticides, showcasing their importance in enhancing crop protection. These compounds contribute to the production of fungicides and growth regulators, highlighting their role in ensuring agricultural sustainability and productivity (Nazarov et al., 2021).

Triazoles in Materials Science

The unique chemical properties of triazole derivatives also extend their application to the field of materials science. They are involved in the development of heat-resistant polymers and products with fluorescent properties. This demonstrates their potential in creating advanced materials with specific functionalities tailored for various industrial applications (Nazarov et al., 2021).

Triazoles in Environmental Applications

Furthermore, triazole compounds have been recognized for their role in environmental protection, particularly as corrosion inhibitors. These derivatives effectively prevent metal corrosion, offering a promising solution for extending the lifespan of metal structures and components in various environmental conditions (Hrimla et al., 2021).

Future Directions

The future directions for research on 5-hydrazinyl-4H-1,2,4-triazol-3-amine dihydrochloride and similar compounds could involve finding new and efficient methodologies for accessing new 1,2,4-triazole-containing scaffolds, which would be very useful for the discovery of new drug candidates.